3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine

• IUPAC Name: 3-[1-[(3-phenylmethoxyphenyl)methyl]piperidin-2-yl]pyridine
• InChI: InChI=1S/C24H26N2O/c1-2-8-20(9-3-1)19-27-23-12-6-10-21(16-23)18-26-15-5-4-13-24(26)22-11-7-14-25-17-22/h1-3,6-12,14,16-17,24H,4-5,13,15,18-19H2
• InChI Key: HJAVYFOXCQXYAV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)CC3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H26N2O
• Molecular Weight: 358.5 g/mol

Description

3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine, also known as BZP, is a synthetic compound that belongs to the class of piperazines. BZP has been widely studied for its potential use in scientific research due to its unique properties.

Scientific Research Applications

3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has been studied for its potential use in scientific research due to its unique properties. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine acts as a potent agonist at the serotonin 5-HT2A and 5-HT2B receptors, which are involved in the regulation of mood, appetite, and sleep. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has also been shown to have affinity for the dopamine D2 receptor, which is involved in the regulation of movement and reward.

Mechanism of Action

The mechanism of action of 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine involves the activation of serotonin and dopamine receptors. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine acts as a potent agonist at the serotonin 5-HT2A and 5-HT2B receptors, which leads to an increase in serotonin release. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine also has affinity for the dopamine D2 receptor, which leads to an increase in dopamine release. The activation of these receptors leads to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has been shown to have a range of biochemical and physiological effects. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has been shown to increase the release of serotonin and dopamine, which leads to an increase in mood, appetite, and sleep. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has also been shown to increase heart rate and blood pressure, which can lead to cardiovascular complications.

Advantages and Limitations for Lab Experiments

3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has several advantages for use in lab experiments. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine is a potent agonist at the serotonin 5-HT2A and 5-HT2B receptors, which makes it useful for studying the regulation of mood, appetite, and sleep. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine also has affinity for the dopamine D2 receptor, which makes it useful for studying the regulation of movement and reward. However, 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has several limitations for use in lab experiments. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine has been shown to increase heart rate and blood pressure, which can lead to cardiovascular complications. 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine also has potential for abuse, which can lead to ethical concerns.

Future Directions

There are several future directions for the study of 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine. One potential direction is the development of new compounds that have similar properties to 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine but with fewer side effects. Another potential direction is the study of the long-term effects of 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine on the brain and body. Additionally, the potential use of 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine in the treatment of mood disorders and addiction should be further explored.

Synthesis Methods

The synthesis of 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine involves the reaction of 3-pyridylmagnesium bromide with 3-benzyloxybenzyl chloride in the presence of a catalyst. The resulting compound is then treated with piperidine to yield 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine. The synthesis of 3-{1-[3-(benzyloxy)benzyl]-2-piperidinyl}pyridine is a complex process that requires careful attention to detail to ensure the purity of the compound.